Cas no 20303-60-0 (beta-Elemenone)
beta-Elemenone structure
Product Name:beta-Elemenone
CAS No:20303-60-0
MF:C15H22O
MW:218.334584712982
CID:1392694
PubChem ID:10955018
Update Time:2024-02-29
beta-Elemenone Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone,5-ethenyl-5-methyl-4-(1-methylethenyl)-2-(1-methylethylidene)-, (4S,5S)-
- (4S)-trans-β-elemenone
- [4S,(+)]-2-Isopropylidene-4β-isopropenyl-5α-vinyl-5-methylcyclohexanone
- beta-Elemenone
- (4S,5S)-5-ethenyl-5-methyl-2-propan-2-ylidene-4-prop-1-en-2-ylcyclohexan-1-one
- trans-.beta.-Elemenone
- LMPR0103080001
- Q67879721
- 2BH58WTU7X
- DTXSID701318217
- (4S,5S)-5-Ethenyl-5-methyl-4-(1-methylethenyl)-2-(1-methylethylidene)cyclohexanone
- Cyclohexanone, 5-ethenyl-5-methyl-4-(1-methylethenyl)-2-(1-methylethylidene)-, (4S,5S)-
- (4S)-trans-beta-Elemenone
- CHEBI:169732
- beta-Elemenone, (4S)-trans-
- ABLPGPHZENVRRH-DZGCQCFKSA-N
- Cyclohexanone, 5-ethenyl-5-methyl-4-(1-methylethenyl)-2-(1-methylethylidene)-, (4S-trans)-
-
- Inchi: 1S/C15H22O/c1-7-15(6)9-14(16)12(10(2)3)8-13(15)11(4)5/h7,13H,1,4,8-9H2,2-3,5-6H3/t13-,15+/m0/s1
- InChI Key: ABLPGPHZENVRRH-DZGCQCFKSA-N
- SMILES: O=C1/C(=C(\C)/C)/C[C@@H](C(=C)C)[C@@](C=C)(C)C1
Computed Properties
- Exact Mass: 218.167065321 g/mol
- Monoisotopic Mass: 218.167065321 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 218.33
- XLogP3: 4.4
- Topological Polar Surface Area: 17.1
beta-Elemenone Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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